Cas no 13920-98-4 (2-Benzoxazolone-5-methylsulfone)

• Product Name: 2-Benzoxazolone-5-methylsulfone
• CAS No: 13920-98-4
• MF: C₈H₇NO₄S
• MW: 213.210480928421
• MDL: MFCD02682984
• CID: 170146
• PubChem ID: 84104
• Update Time: 2025-04-19

2-Benzoxazolone-5-methylsulfone Chemical and Physical Properties

Names and Identifiers

• 5-(Methylsulfonyl)benzo[d]oxazol-2(3H)-one
• 2- BENZOXAZOLONE-5-METHYLSULFONE
• 2(3H)-Benzoxazolone,5-(methylsulfonyl)-
• 5-(methylsulfonyl)-2(3H)-Benzoxazolone
• 5-methylsulfonyl-3H-1,3-benzoxazol-2-one
• 2-Benzoxazolinone,5-methylsulfonyl
• 5-methanesulfonyl-3H-benzooxazol-2-one
• 5-methanesulfonyl-3H-benzoxazol-2-one
• 5-Methansulfonyl-3H-benzoxazol-2-on
• 5-Methylsulfon-benzoxazolon
• EINECS 237-688-9
• 5-mesylbenzoxazol-2(3H)-one
• 5-(Methylsulfonyl)benzoxazol-2(3H)-one
• 5-(methylsulfonyl)-1,3-benzoxazol-2(3H)-one
• 5-(methylsulfonyl)-1,3-benzoxazol-2(3H)-one（WS205119）
• CS-0062032
• AKOS017549514
• 2-BENZOXAZOLONE-5-METHYLSULFONE
• 13920-98-4
• DTXSID80160959
• J-516369
• 2-Benzoxazolinone, 5-methylsulfonyl-
• W-108222
• 5-(Methylsulfonyl)-1,3-benzoxazol-2(3H)-one #
• 3-Methylsulphonyl-2.3-dihydrobenzo[d][1,3]oxazol-2-one
• AS-50041
• 2(3H)-Benzoxazolone, 5-(methylsulfonyl)-
• Alpha-Ketoisocaproicacid
• FT-0608331
• QUKRTJQSGPLQKQ-UHFFFAOYSA-N
• O10662
• NS00051984
• MFCD02682984
• A807498
• DB-063297
• 2-Benzoxazolone-5-methylsulfone

• MDL： MFCD02682984
• Inchi： 1S/C8H7NO4S/c1-14(11,12)5-2-3-7-6(4-5)9-8(10)13-7/h2-4H,1H3,(H,9,10)
• InChI Key： QUKRTJQSGPLQKQ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC2=C(C=1)NC(=O)O2)(=O)=O

Computed Properties

• Exact Mass: 213.01000
• Monoisotopic Mass: 213.00957888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• PSA: 88.52000
• LogP: 1.60540